Cas no 1915746-96-1 (tert-butyl N-(3-methyl-1-nitrobutan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-methyl-1-nitrobutan-2-yl)carbamate
• CAS No: 1915746-96-1
• MF: C₁₀H₂₀N₂O₄
• MW: 232.276803016663
• CID: 5936836
• PubChem ID: 72988208
• Update Time: 2025-06-13

tert-butyl N-(3-methyl-1-nitrobutan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-methyl-1-nitrobutan-2-yl)carbamate
• EN300-1878612
• 1915746-96-1

• Inchi： 1S/C10H20N2O4/c1-7(2)8(6-12(14)15)11-9(13)16-10(3,4)5/h7-8H,6H2,1-5H3,(H,11,13)
• InChI Key： MTFCFMLICYZBOB-UHFFFAOYSA-N
• SMILES： O(C(NC(C[N+](=O)[O-])C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 232.14230712g/mol
• Monoisotopic Mass: 232.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-(3-methyl-1-nitrobutan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-methyl-1-nitrobutan-2-yl)carbamate (CAS No. 1915746-96-1)

tert-butyl N-(3-methyl-1-nitrobutan-2-yl)carbamate (CAS No. 1915746-96-1) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of carbamate derivatives, which are known for their versatility in drug development and agrochemical applications. The presence of both nitro and tert-butyl functional groups in its structure makes it a valuable intermediate for constructing complex molecules, particularly in the synthesis of bioactive compounds and peptidomimetics.

In recent years, the demand for tert-butyl N-(3-methyl-1-nitrobutan-2-yl)carbamate has surged due to its role in the development of novel therapeutic agents. Researchers are increasingly focusing on nitroalkanes and their derivatives, as they serve as key building blocks in medicinal chemistry. The compound's unique structural features, such as the sterically hindered tert-butyl group and the nitro functionality, contribute to its stability and reactivity, making it a preferred choice for multi-step synthetic routes.

One of the most frequently asked questions in scientific forums is: "What are the applications of tert-butyl N-(3-methyl-1-nitrobutan-2-yl)carbamate in drug discovery?" This compound is often employed in the synthesis of peptide analogs and enzyme inhibitors, particularly those targeting proteases and kinases. Its ability to introduce both carbamate protection and nitro groups into molecular frameworks allows chemists to explore new pharmacophores with enhanced bioavailability and target specificity.

Another trending topic in organic chemistry is the green synthesis of intermediates like tert-butyl N-(3-methyl-1-nitrobutan-2-yl)carbamate. With growing environmental concerns, researchers are investigating solvent-free or catalytic methods to produce such compounds with minimal waste. The compound's compatibility with microwave-assisted synthesis and flow chemistry techniques has also garnered attention, as these methods reduce reaction times and improve yields.

The stability of tert-butyl N-(3-methyl-1-nitrobutan-2-yl)carbamate under various conditions is another area of interest. Studies have shown that the tert-butyl carbamate (Boc) group provides excellent protection for amines during synthetic transformations, while the nitro group can be selectively reduced or further functionalized. This dual functionality makes the compound a versatile tool in combinatorial chemistry and library design for high-throughput screening.

From a commercial perspective, CAS No. 1915746-96-1 is supplied by several specialty chemical manufacturers, with purity levels ranging from 95% to 99%. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely used to verify its identity and quality. The compound is typically stored under inert conditions to prevent degradation, ensuring consistent performance in downstream applications.

In summary, tert-butyl N-(3-methyl-1-nitrobutan-2-yl)carbamate (CAS No. 1915746-96-1) is a high-value intermediate with broad utility in pharmaceutical and chemical research. Its unique structural attributes and compatibility with modern synthetic methodologies position it as a critical component in the development of next-generation therapeutics and functional materials. As research continues to evolve, this compound is expected to play an even more significant role in addressing challenges in drug delivery, catalysis, and materials science.